Cas no 78751-46-9 (1-(propan-2-yl)pyrene)

• Product Name: 1-(propan-2-yl)pyrene
• CAS No: 78751-46-9
• MF: C₁₉H₁₆
• MW: 244.330345153809
• CID: 1793850
• PubChem ID: 157244
• Update Time: 2025-04-21

1-(propan-2-yl)pyrene Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)pyrene
• 1-Isopropylpyrene
• pyrene, 1-(1-methylethyl)-
• 78751-46-9
• InChI=1/C19H16/c1-12(2)16-10-8-15-7-6-13-4-3-5-14-9-11-17(16)19(15)18(13)14/h3-12H,1-2H
• DTXSID70229266

• Inchi： 1S/C19H16/c1-12(2)16-10-8-15-7-6-13-4-3-5-14-9-11-17(16)19(15)18(13)14/h3-12H,1-2H3
• InChI Key： NKYGXKGQZDYKBR-UHFFFAOYSA-N
• SMILES： C12C3=CC=C4C=CC=C(C=CC1=C(C=C3)C(C)C)C=24

Computed Properties

• Exact Mass: 244.125
• Monoisotopic Mass: 244.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 396.7°C at 760 mmHg
• Flash Point: 186.7°C
• Refractive Index: 1.752

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes